Cas no 1049959-38-7 (N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide)

• Product Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide
• CAS No: 1049959-38-7
• MF: C₂₅H₂₃N₃O₄S₂
• MW: 493.597823381424
• CID: 6528445
• Update Time: 2025-07-23

N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide
• N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(4-methoxyphenyl)sulfonylpyrrolidine-2-carboxamide
• 2-Pyrrolidinecarboxamide, N-[4-(2-benzothiazolyl)phenyl]-1-[(4-methoxyphenyl)sulfonyl]-

• Inchi： 1S/C25H23N3O4S2/c1-32-19-12-14-20(15-13-19)34(30,31)28-16-4-6-22(28)24(29)26-18-10-8-17(9-11-18)25-27-21-5-2-3-7-23(21)33-25/h2-3,5,7-15,22H,4,6,16H2,1H3,(H,26,29)
• InChI Key： DTRVHMWPLVRCPR-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCCC1C(NC1=CC=C(C2=NC3=CC=CC=C3S2)C=C1)=O

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• pka: 13.59±0.70(Predicted)

Additional information on N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide

Comprehensive Overview of N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide (CAS No. 1049959-38-7)

N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide (CAS No. 1049959-38-7) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and pyrrolidine moieties, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for designing novel therapeutic agents.

The molecular structure of N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide combines a benzothiazole core with a pyrrolidine carboxamide side chain, linked via a phenyl group. This arrangement is critical for its bioactivity, as the benzothiazole ring is known for its diverse pharmacological properties, including anti-inflammatory and anticancer effects. The 4-methoxybenzenesulfonyl group further enhances the compound's stability and bioavailability, making it a valuable candidate for further study.

In recent years, the demand for innovative small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide aligns with this trend, as its mechanism of action is being explored in the context of enzyme inhibition and signal transduction modulation. Researchers are investigating its potential to interact with specific protein targets, which could pave the way for new treatments for chronic diseases.

The synthesis of CAS No. 1049959-38-7 involves multi-step organic reactions, including amide coupling and sulfonylation, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for preclinical studies. These rigorous quality control measures are essential for maintaining the integrity of research findings.

One of the most frequently asked questions about N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide revolves around its potential therapeutic applications. Preliminary studies suggest that it may exhibit activity against certain kinases and receptors, which are implicated in various pathological conditions. However, further in vitro and in vivo studies are needed to validate these findings and elucidate its full pharmacological profile.

Another area of interest is the compound's structure-activity relationship (SAR), which is crucial for optimizing its efficacy and minimizing off-target effects. By systematically modifying its functional groups, researchers aim to enhance its selectivity and potency. This approach is particularly relevant in the era of personalized medicine, where tailored therapies are increasingly sought after.

From an industrial perspective, the scalability of synthesizing CAS No. 1049959-38-7 is a key consideration. Process optimization and green chemistry principles are being applied to reduce waste and improve cost-efficiency, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. These efforts are critical for ensuring that the compound can be produced in sufficient quantities for clinical trials and eventual commercialization.

In conclusion, N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(4-methoxybenzenesulfonyl)pyrrolidine-2-carboxamide (CAS No. 1049959-38-7) represents a promising avenue for drug development, with its unique structural features and potential therapeutic benefits. As research progresses, this compound may emerge as a cornerstone in the development of next-generation small-molecule therapeutics, addressing unmet medical needs and improving patient outcomes.